Cas no 1805436-76-3 (Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate
• CAS No: 1805436-76-3
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895773
• Update Time: 2025-06-26

Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-10(16)5-8-7(2)15-6-9(12(13)14)11(8)17-3/h6,12H,4-5H2,1-3H3
• InChI Key： NZAYPWYXLMQRQW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CC(=O)OCC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate

Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate, with the CAS number 1805436-76-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 5, a methoxy group at position 4, and a methyl group at position 2. Additionally, the acetate ester group is attached at position 3, which contributes to its unique chemical properties.

The synthesis of Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach has been particularly useful in constructing the pyridine ring system with the desired substituents. Furthermore, the incorporation of difluoromethyl groups has been facilitated by the development of novel fluorination techniques, which are now widely adopted in modern organic synthesis.

One of the most intriguing aspects of this compound is its potential biological activity. Pyridine derivatives are known for their ability to modulate various cellular pathways, making them promising candidates for therapeutic interventions. Recent studies have explored the anti-inflammatory and antioxidant properties of Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential application in treating inflammatory diseases such as arthritis and neuroinflammation.

In addition to its biological activity, this compound has also been investigated for its role in enzyme inhibition. Specifically, it has been shown to inhibit certain kinases that are implicated in cancer progression. This finding aligns with the growing trend in drug discovery where small molecules are designed to target specific enzymes involved in disease pathways. The methoxy and methyl substituents on the pyridine ring are believed to play a crucial role in modulating the compound's binding affinity and selectivity toward these targets.

The structural features of Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate also make it an attractive candidate for further chemical modifications. For example, the acetate ester group can be easily converted into other functional groups, such as amides or acids, through standard organic transformations. This versatility opens up opportunities for exploring its pharmacokinetic properties and optimizing its bioavailability for therapeutic use.

From an analytical standpoint, modern spectroscopic techniques have been instrumental in characterizing this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring the quality and consistency of compounds used in preclinical studies.

In conclusion, Ethyl 5-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate represents a valuable addition to the arsenal of pyridine derivatives being explored for their therapeutic potential. Its unique structure, combined with recent advances in synthetic and analytical chemistry, positions it as a promising candidate for further research and development. As ongoing studies continue to uncover its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the field of medicinal chemistry.